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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

Ein umfassender Leitfaden für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung

Einleitung
Aluminiumformiat, mit der CAS-Nummer 7360-53-4 und der chemischen Formel Al(HCOO)₃,

ist das Aluminiumsalz der Ameisensäure.[1] Es präsentiert sich als weißes, kristallines Pulver.

[2][3] Diese metallorganische Gerüstverbindung (MOF) hat aufgrund ihrer einzigartigen

strukturellen Eigenschaften und ihrer breiten Anwendbarkeit in verschiedenen

wissenschaftlichen und industriellen Bereichen große Aufmerksamkeit auf sich gezogen.[4]

Dieses Dokument bietet einen detaillierten technischen Überblick über Aluminiumformiat, der

sich auf seine Synthese, chemisch-physikalischen Eigenschaften, experimentellen Protokolle

und potenziellen Anwendungen konzentriert, die für die Forschung und Arzneimittelentwicklung

relevant sind.

Chemische und Physikalische Eigenschaften
Aluminiumformiat ist in heißem Wasser löslich und in kaltem Wasser schwer löslich.[3][5] Es

ist eine stabile Verbindung unter normalen Temperatur- und Druckbedingungen.[6] Detaillierte

quantitative Daten sind in der folgenden Tabelle zusammengefasst.
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Eigenschaft Wert Referenzen

Molekülformel C₃H₃AlO₆ [1]

Molmasse 162.033 g·mol⁻¹ [1]

Aussehen Weißes, kristallines Pulver [2][3]

CAS-Nummer 7360-53-4 [1][2]

Dichte ca. 1.647 g/cm³ (bei 20 °C) [7]

Schmelzpunkt
Zersetzt sich bei > 325 °C,

schmilzt nicht bis 410 °C
[7]

Wasserlöslichkeit
86.1 g/L (bei 20 °C, pH 3.7),

103.4 g/L (bei 30 °C, pH 3.7)
[3][7]

log Pow < -3.6 (bei 20 °C) [7]

Synthese von Aluminiumformiat
Es gibt verschiedene Methoden zur Synthese von Aluminiumformiat. Die Wahl der Methode

hängt von den gewünschten Eigenschaften des Endprodukts ab, wie z. B. der Kristallinität und

Reinheit.

Hydrothermale Synthese
Diese Methode wird häufig zur Herstellung hochkristalliner Aluminiumformiatkristalle

verwendet.[4]

Experimentelles Protokoll:

7 ml Ameisensäure und 50 mg (0,234 mmol) Aluminiumhydroxid in einen Teflon-Liner geben.

[4]

Die Suspension bei Raumtemperatur 30 Minuten lang rühren, bis sie homogen ist.[4]

Den Teflon-Liner in einen 23-ml-Parr-Edelstahlautoklaven geben.[4]

Den Autoklaven 3 Tage lang auf 130 °C (403 K) erhitzen.[4]
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Langsam auf Raumtemperatur abkühlen lassen, um farblose, kubische Kristalle zu erhalten.

[4]

Die resultierenden Kristalle mit reichlich Ethanol waschen und durch Vakuumfiltration

abtrennen.[4]

Reaktanten

Prozess

Aufreinigung

Aluminiumhydroxid

Mischen & Rühren
(30 min, RT)

Ameisensäure

Hydrothermale Reaktion
(3 Tage, 130°C)

Waschen mit Ethanol

Vakuumfiltration

Aluminiumformiat-Kristalle

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://www.benchchem.com/product/b15289006?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthese aus Aluminiummetall
Diese Methode nutzt metallisches Aluminium als Ausgangsmaterial.[8]

Experimentelles Protokoll:

Eine Mischung aus 1 Mol Aluminiummetall und 1,5 Mol Ameisensäure (85%ige Reinheit)

vorbereiten.[8]

Quecksilber(II)-chlorid (HgCl₂) als Katalysator zugeben, um das Aluminium zu

amalgamieren.[8]

Die Reaktion ablaufen lassen, bei der sich das amalgamierte Aluminium in der

Ameisensäure unter Freisetzung von Wasserstoff auflöst und das Aluminiumsalz bildet.[8]

Die resultierende Formiatlösung kann durch Sprühtrocknung zu einem feinen Pulver

verarbeitet werden.[8]

Anwendungen
Aluminiumformiat hat ein breites Anwendungsspektrum, das von industriellen Prozessen bis

hin zu fortgeschrittenen technologischen Anwendungen reicht.

CO₂-Abscheidung
Aluminiumformiat hat sich als hochselektives Material für die Abscheidung von Kohlendioxid

(CO₂) aus Gasströmen erwiesen.[4] Seine poröse Struktur mit kleinen und großen Hohlräumen

ermöglicht eine effiziente Adsorption von CO₂-Molekülen.[4][9]
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Wasseraufbereitung und Abwasserbehandlung
Aluminiumformiat wird als Koagulans in Wasseraufbereitungsprozessen eingesetzt.[2][10] Es

hilft, Verunreinigungen und suspendierte Partikel zu entfernen, indem es deren Ladung

neutralisiert und sie zu größeren, leicht entfernbaren Flocken aggregieren lässt.[2][11]

Weitere Anwendungen
Papierindustrie: Dient als Leimungsmittel zur Verbesserung der Festigkeit und

Wasserbeständigkeit von Papier.[2][3]
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Textilindustrie: Wird als Beizmittel, Fungizid und Imprägniermittel verwendet.[3][12]

Wasserstoffspeicherung: Zeigt vielversprechende Leistung für die Wasserstoffspeicherung

bei nicht-kryogenen Temperaturen.[13][14]

Arzneimittelentwicklung: Obwohl direkte Anwendungen in der Arzneimittelformulierung nicht

ausführlich dokumentiert sind, könnten seine Eigenschaften als metallorganisches Gerüst für

die Wirkstoffabgabe oder seine Verwendung in der Synthese von pharmazeutischen

Zwischenprodukten von Interesse sein. Aluminiumverbindungen werden allgemein in

pharmazeutischen Verpackungen wegen ihrer Barriereeigenschaften und Stabilität

verwendet.[15]

Sicherheits- und Handhabungsinformationen
Aluminiumformiat gilt im Allgemeinen als nicht gefährlich, es sollten jedoch Standard-

Sicherheitsvorkehrungen beim Umgang mit Chemikalien beachtet werden.[2][6]

Gefahren: Kann schwere Augenreizungen und Hautreizungen verursachen.[5][16] Das

Einatmen von Staub kann die Atemwege reizen.[5][17]

Schutzmaßnahmen: Das Tragen von Schutzhandschuhen, Schutzkleidung, Augenschutz

und Gesichtsschutz wird empfohlen.[6][18] Für eine ausreichende Belüftung sorgen.[7]

Lagerung: In dicht verschlossenen Behältern an einem gut belüfteten Ort lagern.[16] Von

Hitze, Funken und offenen Flammen fernhalten.[6]

Inkompatibilitäten: Starke Oxidationsmittel und starke Basen.[6]

Toxikologische Daten
Organismus Test Ergebnis Dauer Referenzen

Fisch (Danio

rerio)
LC50 > 0.06 mg/L 96 h [7][19]

Daphnia magna EC50 5 mg/L 48 h [7][19]

Algen EC50 2.75 mg/L 72 h [7][19]

Mikroorganismen EC50 > 300 mg/L 3 h [7][19]
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Schlussfolgerung
Aluminiumformiat ist eine vielseitige Verbindung mit einem breiten Spektrum an

nachgewiesenen und potenziellen Anwendungen. Seine einfache Synthese aus

kostengünstigen Ausgangsmaterialien macht es zu einem attraktiven Material für

großtechnische Anwendungen wie die CO₂-Abscheidung und die Wasseraufbereitung.[4] Für

Forscher und Wissenschaftler in der Arzneimittelentwicklung bieten seine einzigartigen

Eigenschaften als metallorganisches Gerüst interessante Möglichkeiten für zukünftige

Untersuchungen in Bereichen wie der Wirkstoffabgabe und der Katalyse. Die in diesem

Leitfaden zusammengefassten detaillierten Protokolle und Daten bieten eine solide Grundlage

für die weitere Erforschung und Nutzung dieser bemerkenswerten Verbindung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium formate - Wikipedia [en.wikipedia.org]

2. Page loading... [wap.guidechem.com]

3. ALUMINUM FORMATE | 7360-53-4 [chemicalbook.com]

4. Aluminum formate, Al(HCOO)3: An earth-abundant, scalable, and highly selective material
for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

5. harrellindustries.com [harrellindustries.com]

6. pfaltzandbauer.com [pfaltzandbauer.com]

7. Aluminum formate SDS, 7360-53-4 Safety Data Sheets - ECHEMI [echemi.com]

8. azom.com [azom.com]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. Aluminum formate (AF): Synthesis, characterization and application in dye wastewater
treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15289006?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://www.benchchem.com/product/b15289006?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aluminium_formate
https://wap.guidechem.com/cas/7360-53-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416843.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
http://www.harrellindustries.com/wp-content/uploads/2015/10/0200-Aluminum-Formate-SDS-US.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16180%20%20sds%20%20110624.pdf
https://www.echemi.com/sds/aluminumformate-pid_Rock19153.html
https://www.azom.com/article.aspx?ArticleID=3352
https://pubs.acs.org/doi/10.1021/jacs.3c01705
https://www.researchgate.net/publication/272924847_Preparation_and_coagulation_performance_of_solid_aluminium_formate
https://pubmed.ncbi.nlm.nih.gov/30340679/
https://pubmed.ncbi.nlm.nih.gov/30340679/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. nbinno.com [nbinno.com]

13. pubs.acs.org [pubs.acs.org]

14. Hydrogen Storage with Aluminum Formate, ALF: Experimental, Computational, and
Technoeconomic Studies | ORNL [ornl.gov]

15. Application of Aluminum Materials in Pharmaceutical Packaging | HC Aluminum
[aluminumblister.com]

16. s3.amazonaws.com [s3.amazonaws.com]

17. gelest.com [gelest.com]

18. Page loading... [guidechem.com]

19. dharma-s3.amazonaws.com [dharma-s3.amazonaws.com]

To cite this document: BenchChem. [Technisches Handbuch: Aluminiumformiat (CAS: 7360-
53-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289006#aluminiumformiat-cas-number-7360-53-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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